Rosuvastatin Acyl-β-D-glucuronide
Rosuvastatin Acyl-β-D-glucuronide
Brand Name:
Vulcanchem
CAS No.:
503610-44-4
VCID:
VC0019084
InChI:
InChI=1S/C28H36FN3O12S/c1-13(2)20-18(21(14-5-7-15(29)8-6-14)31-28(30-20)32(3)45(4,41)42)10-9-16(33)11-17(34)12-19(35)43-27-24(38)22(36)23(37)25(44-27)26(39)40/h5-10,13,16-17,22-25,27,33-34,36-38H,11-12H2,1-4H3,(H,39,40)/b10-9+/t16-,17-,22+,23+,24-,25+,27-/m1/s1
SMILES:
CC(C)C1=NC(=NC(=C1C=CC(CC(CC(=O)OC2C(C(C(C(O2)C(=O)O)O)O)O)O)O)C3=CC=C(C=C3)F)N(C)S(=O)(=O)C
Molecular Formula:
C₂₈H₃₆FN₃O₁₂S
Molecular Weight:
657.66
Rosuvastatin Acyl-β-D-glucuronide
CAS No.: 503610-44-4
Reference Standards
VCID: VC0019084
Molecular Formula: C₂₈H₃₆FN₃O₁₂S
Molecular Weight: 657.66
| CAS No. | 503610-44-4 |
|---|---|
| Product Name | Rosuvastatin Acyl-β-D-glucuronide |
| Molecular Formula | C₂₈H₃₆FN₃O₁₂S |
| Molecular Weight | 657.66 |
| IUPAC Name | (2S,3S,4S,5R,6S)-6-[(E,3R,5S)-7-[4-(4-fluorophenyl)-2-[methyl(methylsulfonyl)amino]-6-propan-2-ylpyrimidin-5-yl]-3,5-dihydroxyhept-6-enoyl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C28H36FN3O12S/c1-13(2)20-18(21(14-5-7-15(29)8-6-14)31-28(30-20)32(3)45(4,41)42)10-9-16(33)11-17(34)12-19(35)43-27-24(38)22(36)23(37)25(44-27)26(39)40/h5-10,13,16-17,22-25,27,33-34,36-38H,11-12H2,1-4H3,(H,39,40)/b10-9+/t16-,17-,22+,23+,24-,25+,27-/m1/s1 |
| SMILES | CC(C)C1=NC(=NC(=C1C=CC(CC(CC(=O)OC2C(C(C(C(O2)C(=O)O)O)O)O)O)O)C3=CC=C(C=C3)F)N(C)S(=O)(=O)C |
| Synonyms | 1-[(3R,5S,6E)-7-[4-(4-Fluorophenyl)-6-(1-methylethyl)-2-[methyl(methylsulfonyl)amino]-5-pyrimidinyl]-3,5-dihydroxy-6-heptenoate] β-D-Glucopyranuronic Acid; |
| PubChem Compound | 71752114 |
| Last Modified | Nov 11 2021 |
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